Cas no 941934-27-6 (N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 941934-27-6
• MF: C₁₆H₂₂N₂O₄S₂
• MW: 370.486881732941
• CID: 5459100
• Update Time: 2025-05-22

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-2,5-dimethoxybenzenesulfonamide
• N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C16H22N2O4S2/c1-18(2)13(15-6-5-9-23-15)11-17-24(19,20)16-10-12(21-3)7-8-14(16)22-4/h5-10,13,17H,11H2,1-4H3
• InChI Key： QEJRZAFMEJBHBC-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2SC=CC=2)(=O)=O)=CC(OC)=CC=C1OC

Additional information on N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide

Comprehensive Analysis of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 941934-27-6)

N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 941934-27-6) is a structurally complex sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of dimethylamino, thiophene, and dimethoxybenzene moieties, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its sulfonamide backbone, which is known for its versatility in drug design.

The compound's molecular structure includes a thiophen-2-yl group, which is a five-membered heterocycle containing sulfur. This moiety is often explored in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. Additionally, the 2,5-dimethoxybenzene component contributes to the compound's lipophilicity, which can influence its pharmacokinetic properties. The presence of a dimethylamino group further adds to its potential as a bioactive molecule, as this functional group is frequently found in compounds with CNS activity.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, driven by their broad therapeutic potential. Searches for "sulfonamide derivatives in drug discovery" and "thiophene-containing pharmaceuticals" have surged, reflecting the demand for innovative molecules like N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide. This compound aligns with current trends in personalized medicine and targeted therapy, where researchers seek molecules with high specificity and minimal off-target effects.

From a synthetic perspective, the preparation of CAS No. 941934-27-6 involves multi-step organic transformations, including sulfonylation and amine alkylation. The compound's purity and yield are critical factors, as impurities can significantly impact its biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this molecule, ensuring its suitability for further studies.

One of the most frequently asked questions in online forums and academic discussions is: "What are the potential applications of N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide?" While preclinical data is still emerging, early studies suggest its relevance in neuropharmacology and oncology. Its dimethoxybenzene and thiophene components are known to interact with various enzyme systems, making it a subject of interest for enzyme inhibition studies.

Another hot topic is the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Researchers are keen to understand how its structural features influence bioavailability and tissue penetration. Given the rise of computational chemistry, molecular docking studies have been conducted to predict its binding modes with potential biological targets, further highlighting its drug-like properties.

In summary, N-2-(dimethylamino)-2-(thiophen-2-yl)ethyl-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 941934-27-6) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structure and potential applications make it a compound worth watching in the coming years, particularly as the demand for novel sulfonamide-based therapeutics continues to grow.